Cas no 2229093-04-1 (methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate)

Methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate is a heterocyclic compound featuring both furan and oxazolidinone moieties, which confer unique reactivity and functional versatility. The presence of the ester group at the 3-position of the furan ring enhances its utility as an intermediate in organic synthesis, particularly for derivatization or further functionalization. The oxazolidinone moiety contributes to its potential biological activity, making it relevant in pharmaceutical and agrochemical research. Its well-defined structure allows for precise modifications, facilitating applications in medicinal chemistry and material science. The compound’s stability and synthetic accessibility further underscore its value as a building block in specialized chemical synthesis.
methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate structure
2229093-04-1 structure
Product Name:methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate
CAS No:2229093-04-1
MF:C10H11NO5
MW:225.198043107986
CID:6019529
PubChem ID:165838185
Update Time:2025-06-13

methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate
    • 2229093-04-1
    • EN300-1749971
    • Inchi: 1S/C10H11NO5/c1-5-6(9(12)14-2)3-7(15-5)8-4-11-10(13)16-8/h3,8H,4H2,1-2H3,(H,11,13)
    • InChI Key: NGDPOBWJILAXEP-UHFFFAOYSA-N
    • SMILES: O1C(NCC1C1=CC(C(=O)OC)=C(C)O1)=O

Computed Properties

  • Exact Mass: 225.06372245g/mol
  • Monoisotopic Mass: 225.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 77.8Ų

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Additional information on methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate

Comprehensive Overview of Methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate (CAS No. 2229093-04-1)

Methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate (CAS No. 2229093-04-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a furan ring with an oxazolidinone moiety, making it a promising candidate for drug discovery and material science applications. Its molecular formula and intricate architecture contribute to its versatility in synthetic chemistry.

The growing interest in heterocyclic compounds like methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate is driven by their potential in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are actively exploring its derivatives for bioactive properties, including anti-inflammatory and antifungal effects. The compound’s CAS No. 2229093-04-1 serves as a critical identifier in global chemical databases, ensuring accurate tracking in regulatory and commercial contexts.

From a synthetic perspective, the oxazolidinone group in this compound is particularly noteworthy. Oxazolidinones are known for their role in antibiotic development, with drugs like linezolid showcasing their clinical relevance. The integration of this moiety into a furan-carboxylate framework opens new avenues for designing small-molecule inhibitors targeting enzyme pathways. This aligns with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

In agrochemical applications, methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate has shown potential as a precursor for crop protection agents. Its structural motifs are being investigated for their ability to disrupt pest metabolic pathways while minimizing environmental impact. This resonates with the global push toward green chemistry and reduced pesticide toxicity, addressing consumer concerns about food safety and ecological sustainability.

The compound’s physicochemical properties, such as solubility and stability under varying pH conditions, are critical for formulation scientists. Recent studies highlight its compatibility with nanocarrier systems, which could enhance delivery efficiency in both pharmaceutical and agricultural formulations. Such innovations are pivotal in answering frequently searched queries like "how to improve drug bioavailability" or "next-gen agrochemical delivery methods."

Regulatory compliance for CAS No. 2229093-04-1 adheres to international standards like REACH and FDA guidelines, ensuring its safe handling and commercialization. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its purity, a topic often queried by quality control professionals. The compound’s synthesis protocols are also optimized for scalability, addressing industrial demand for cost-effective production.

Future research directions for methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate may explore its structure-activity relationships (SAR) to unlock novel applications. Computational modeling and AI-driven drug design tools are increasingly used to predict its interactions with biological targets, reflecting the intersection of chemistry and digital innovation. These advancements cater to trending searches on "computational chemistry in drug discovery" and "AI for material design."

In summary, methyl 2-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)furan-3-carboxylate represents a multifaceted compound with broad interdisciplinary relevance. Its CAS No. 2229093-04-1 ensures traceability, while its structural ingenuity continues to inspire innovations across life sciences and beyond. As research evolves, this compound is poised to contribute meaningfully to solving some of today’s most pressing scientific and societal challenges.

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